Cas no 18362-51-1 (1,3-Bis(4-methoxyphenyl)-1,3-propanedione)

• Product Name: 1,3-Bis(4-methoxyphenyl)-1,3-propanedione
• CAS No: 18362-51-1
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD00025817
• CID: 157212
• PubChem ID: 87596
• Update Time: 2025-09-25

1,3-Bis(4-methoxyphenyl)-1,3-propanedione Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione,1,3-bis(4-methoxyphenyl)-
• 1,3-Bis(4-methoxyphenyl)-1,3-propanedione
• 1,3-bis(4-methoxyphenyl)propane-1,3-dione
• 1,3-BIS-(4-METHOXY-PHENYL)-PROPANE-1,3-DIONE
• dianisoylmethane
• Parsol DAM
• 44DIMETHOXYDIBENZOYLMETHANE
• 1,3-bis(4-methoxyphenyl)-3-propanedione
• 1,3-BIS(4-METHOXYPHENYL)-1,3-PROPANEDION
• 1,3-Bis(p-methoxyphenyl)-1,3-propanedione
• 1,3-BIS(4-METHOXYPHENYL)-1,3-PROPANEDIONE 98+%
• 1,3-Propanedione, 1,3-bis(4-methoxyphenyl)-
• Bis(4-methoxybenzoyl)methane
• JHJ6BAP8SZ
• 1,3-Propanedione, 1,3-bis(p-methoxyphenyl)-
• GNMDORSUZRRMFS-UHFFFAOYSA-N
• dianisoylmethan
• NSC99046
• 1,3-Di-(4-methoxyphenyl)-1,3-propanedione
• Cambridge id 5108223
• CBDivE_002253
• MLS0
• 1, 1,3-bis(p-methoxyphenyl)-
• MFCD00025817
• 1,3-di(4- methoxyphenyl) propane-1,3-dione
• SR-01000195521-1
• AB89863
• AC-27905
• CHEMBL1334587
• SR-01000195521
• BIS(P-METHOXYBENZOYL)METHANE
• AKOS005429071
• HMS2847G09
• 1,3-DI(4-METHOXYPHENYL)-1,3-PROPANEDIONE
• DTXSID6066363
• UNII-JHJ6BAP8SZ
• DI(P-METHOXYBENZOYL)METHANE
• AE-848/30689062
• AM20030212
• EN300-229673
• p,p'-Dimethoxydibenzoylmethane
• 1,3-di(4-methoxyphenyl)propane-1,3-dione
• FT-0637679
• NSC-99046
• NCGC00245545-01
• AS-65784
• 1, 1,3-bis(4-methoxyphenyl)-
• CS-W012239
• AB00073862-01
• 1,3-Bis(4-methoxyphenyl)-1,3-propanedione, 97%
• SMR000495791
• 18362-51-1
• A4058
• SCHEMBL153386
• NSC 99046
• MLS001163123
• (4,4'-DIMETHOXYDIBENZOYL)METHANE
• EINECS 242-233-2
• NS00021780
• J-011764
• B1733
• DTXCID8035841
• STK299307
• A12175
• BBL038099
• DB-044501

• MDL： MFCD00025817
• Inchi： 1S/C17H16O4/c1-20-14-7-3-12(4-8-14)16(18)11-17(19)13-5-9-15(21-2)10-6-13/h3-10H,11H2,1-2H3
• InChI Key： GNMDORSUZRRMFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 284.10500
• Monoisotopic Mass: 284.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Uncertain
• Density: 1.16
• Melting Point: 116.0 to 120.0 deg-C
• Boiling Point: 463.7 °C at 760 mmHg
• Flash Point: 206.4 °C
• Refractive Index: 1.651
• PSA: 52.60000
• LogP: 3.15950
• Solubility: Uncertain
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1,3-Bis(4-methoxyphenyl)-1,3-propanedione Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone